Cas no 492-11-5 (Leucopterin)

• Product Name: Leucopterin
• CAS No: 492-11-5
• Molecular Formula: C₆H₅N₅O₃
• Molecular Weight: 195.1356
• CID: 932268
• PubChem ID: 135403796

Leucopterin Properties

Names and Identifiers

• 2-amino-5,8-dihydro-4,6,7(3H)-Pteridinetrione
• 2-amino-5,8-dihydro-1H-pteridine-4,6,7-trione
• leucopterin
• 2-Amino-5,8-dihydro-3H-pteridin-4,6,7-trion
• 2-amino-5,8-dihydro-3H-pteridine-4,6,7-trione
• 2-aminopteridine-4,6,7-triol
• Leikopterin
• leucopterine
• Leukopterin
• SPBio_000434
• CHEBI:178010
• 54RIE2BQ10
• 2-aminopteridine-4,6,7(3H,5H,8H)-trione
• LEUCOPTERIN [MI]
• BSPBio_002402
• KBio2_004184
• SDCCGMLS-0066681.P001
• 2-amino-5,8-dihydropteridine-4,6,7(3H)-trione
• NSC-93740
• Spectrum2_000587
• CHEMBL3039245
• NS00031873
• CCG-38510
• AKOS006227881
• Spectrum4_001724
• NSC93740
• Spectrum_001136
• 6,7-dihydroxypterin
• NCIOpen2_001382
• KBioGR_002108
• DivK1c_006420
• 4,7(3H)-Pteridinetrione, 2-amino-5,8-dihydro-
• KBio2_006752
• 4,7(1H)-Pteridinetrione, 2-amino-5,8-dihydro-
• AKOS040752508
• 4,6,7(3H)-Pteridinetrione, 2-amino-5,8-dihydro-
• KBioSS_001616
• UNII-54RIE2BQ10
• 492-11-5
• SPECTRUM1500874
• KBio2_001616
• leucopterin (enol form)
• DTXSID00197707
• EINECS 207-747-3
• 2-Amino-4,6,7-trihydroxypyrimido(4,5-b)pyrazine
• 4,6,7(1H)-Pteridinetrione, 2-amino-5,8-dihydro-
• NSC 93740
• Spectrum3_000761
• 2-Amino-4,7-trihydroxypteridine
• KBio1_001364
• SCHEMBL968371
• 2-Amino-4,7-trihydroxypyrimido[4,5-b]pyrazine
• KBio3_001622
• CHEBI:178109
• Q1129509
• 2-amino-4,6,7-pteridinetriol
• SCHEMBL12948394
• 2-Amino-5,8-dihydro-4,6,7(1H)-pteridinetrione #
• Spectrum5_000488
• 2-Amino-4,6,7-trihydroxypyrimido[4,5-b]pyrazine
• SpecPlus_000324
• STL564458
• NCGC00095646-01
• 2-amino-3,4,5,6,7,8-hexahydropteridine-4,6,7-trione
• 2-Amino-4,6,7-trihydroxypteridine
• NCGC00095646-02

• InChIKey： TWLJRVPLLJSTLZ-UHFFFAOYSA-N
• Inchi： InChI=1S/2C6H5N5O3/c2*7-6-10-2-1(3(12)11-6)8-4(13)5(14)9-2/h2*(H,8,13)(H4,7,9,10,11,12,14)
• SMILES： Nc1nc(O)c2nc(O)c(O)nc2n1.Nc1nc(=O)c2[nH]c(=O)c(=O)[nH]c2[nH]1

Computed Properties

• Exact Mass: 195.03900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 195.03923904g/mol
• Heavy Atom Count: 14
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• LogP: -1.53690
• PSA: 137.49000
• Refractive Index: 1.8500 (estimate)
• Boiling Point: 331.78°C (rough estimate)
• Density: 1.5875 (rough estimate)